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Compound of Interest

Compound Name: AZ66

Cat. No.: B605735 Get Quote

Disclaimer: The AZ66 magnesium alloy is not a commonly documented standard alloy.

Therefore, the following protocols and data are based on the closely related and well-

characterized AZ61 magnesium alloy as a proxy. The mechanical properties are expected to be

in a similar range.

Introduction
This document provides detailed application notes and standardized protocols for the

mechanical testing of AZ66 magnesium alloy, with data and procedures adapted from the AZ61

alloy. These guidelines are intended for researchers and scientists in materials science and

engineering fields. The protocols cover tensile, hardness, fatigue, and creep testing, adhering

to relevant ASTM standards.

Data Presentation: Mechanical Properties of AZ61 Alloy
The following tables summarize the typical mechanical properties of AZ61 alloy under various

conditions.

Table 1: Tensile Properties of Extruded AZ61A Alloy at Room Temperature[1]
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Property Value (Metric) Value (Imperial)

Ultimate Tensile Strength 310 MPa 45000 psi

Yield Strength (0.2% offset) 230 MPa 33400 psi

Compressive Yield Strength 130 MPa 18900 psi

Elongation at Break 16% 16%

Table 2: Hardness of Extruded AZ61A Alloy at Room Temperature[1]

Hardness Scale Value

Brinell (500 kg load, 10 mm ball) 60 HB

Vickers (converted from Brinell) 68 HV

Knoop (estimated from Brinell) 80

Table 3: Elevated Temperature Tensile Properties of AZ61 Alloy[2][3]

Temperature (°C)
Yield Strength
(MPa)

Ultimate Tensile
Strength (MPa)

Elongation (%)

100 185 275 20

150 170 250 25

200 150 210 35

250 125 160 50

300 100 120 70

400 60 80 110

Table 4: Fatigue and Creep Properties of AZ61 Alloy
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Property Condition Value

Fatigue Strength (at 10^7

cycles)
Rotating bending, in air ~90 - 100 MPa

Fatigue Strength (at 10^9

cycles)
Ultrasonic fatigue testing, in air 98 MPa[4]

Creep Behavior 50°C, 10000 psi (68.9 MPa)
Secondary creep rate < 1 x

10^-5 %/hr[5]

Experimental Protocols
Tensile Testing
Objective: To determine the ultimate tensile strength, yield strength, and elongation of AZ66
(proxy AZ61) alloy.

Standard: Based on ASTM E8/E8M - "Standard Test Methods for Tension Testing of Metallic

Materials".

Methodology:

Specimen Preparation:

Machine standard "dog-bone" shaped specimens from the raw material (cast ingot,

extruded bar, etc.).

Ensure the gauge length and grip sections conform to ASTM E8 specifications. A common

gauge length is 25 mm (1 inch) with a diameter of 6 mm (0.25 inches).

Polish the gauge section to remove any machine marks, which can act as stress

concentrators.

Test Setup:

Use a universal testing machine (UTM) equipped with an extensometer.
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Secure the specimen in the grips of the UTM, ensuring proper alignment to avoid bending

stresses.

Attach the extensometer to the gauge section of the specimen to accurately measure

strain.

Test Execution:

Apply a tensile load at a constant strain rate. For quasi-static testing of magnesium alloys,

a typical strain rate is in the range of 10⁻³ to 10⁻⁴ s⁻¹[6].

Continuously record the applied load and the elongation of the gauge section until the

specimen fractures.

Data Analysis:

Convert the load-elongation data to a stress-strain curve.

Determine the ultimate tensile strength (the maximum stress on the curve).

Determine the yield strength using the 0.2% offset method.

Calculate the percentage elongation from the initial and final gauge lengths.

Specimen Preparation Testing Procedure Data Analysis

Machine 'dog-bone' specimen Polish gauge section Mount specimen in UTM Attach extensometer Apply tensile load at constant strain rate Record load and elongation until fracture Generate Stress-Strain Curve Determine UTS, Yield Strength, Elongation

Click to download full resolution via product page

Workflow for Tensile Testing of AZ66 (AZ61) Alloy.

Hardness Testing
Objective: To measure the resistance of the AZ66 (proxy AZ61) alloy to localized plastic

deformation.
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Standards:

ASTM E18 - "Standard Test Methods for Rockwell Hardness of Metallic Materials"[7][8][9][10]

ASTM E10 - "Standard Test Method for Brinell Hardness of Metallic Materials"

ASTM E384 - "Standard Test Method for Microindentation Hardness of Materials" (for

Vickers)

Methodology (Vickers Microhardness Example):

Specimen Preparation:

Cut a small sample from the material.

Mount the sample in a resin puck if necessary.

Grind and polish the surface to a mirror-like finish to ensure a clear indentation.

Test Setup:

Use a Vickers microhardness tester equipped with a diamond pyramid indenter.

Place the polished specimen on the tester's stage.

Test Execution:

Select the appropriate load and dwell time. For magnesium alloys, a common load is 100g

to 500g applied for 10-15 seconds.

Bring the sample surface into focus.

Apply the indenter to the surface. The machine will automatically apply the load for the

specified dwell time and then release it.

Data Analysis:

Measure the two diagonals of the resulting diamond-shaped indentation using the

microscope on the tester.
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Calculate the average diagonal length.

The Vickers hardness number (HV) is then calculated automatically by the machine's

software or using the standard formula which relates the applied load to the surface area

of the indentation.

Perform multiple indentations at different locations to obtain an average hardness value.

Specimen Preparation Testing Procedure Data Analysis

Cut and mount sample Grind and polish surface Place specimen on tester stage Select load and dwell time Apply indenter to surface Measure indentation diagonals Calculate Vickers Hardness (HV) Average multiple readings

Click to download full resolution via product page

Workflow for Vickers Microhardness Testing.

Fatigue Testing
Objective: To determine the fatigue life and fatigue strength of the AZ66 (proxy AZ61) alloy

under cyclic loading.

Standard: Based on ASTM E466 - "Standard Practice for Conducting Force-Controlled

Constant Amplitude Axial Fatigue Tests of Metallic Materials"[11][12][13][14][15].

Methodology:

Specimen Preparation:

Prepare specimens with a reduced gauge section, similar to tensile specimens, but

designed to withstand cyclic loading.

The surface finish of the gauge section is critical and should be highly polished to avoid

premature crack initiation.

Test Setup:
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Use a servohydraulic or electromagnetic fatigue testing machine.

Mount the specimen in the grips, ensuring precise alignment.

Test Execution:

Apply a cyclic load, typically a sinusoidal waveform, at a specified frequency (e.g., 10-50

Hz).

Define the stress ratio (R = minimum stress / maximum stress). A common value for fully

reversed loading is R = -1.

Set the desired stress amplitude for the test.

Run the test until the specimen fails or reaches a predetermined number of cycles (e.g.,

10⁷ cycles for high-cycle fatigue).

Data Analysis:

Record the number of cycles to failure for each stress amplitude tested.

Plot the stress amplitude (S) versus the number of cycles to failure (N) on a semi-log or

log-log scale to generate an S-N curve.

The fatigue strength (or endurance limit) is the stress level below which the material can

withstand a very large number of cycles without failure.
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Prepare polished fatigue specimen

Mount specimen in fatigue tester

Set stress amplitude, ratio (R), and frequency

Apply cyclic load until failure or run-out

Record cycles to failure (Nf)

Repeat for multiple stress amplitudes

Plot S-N Curve (Stress vs. Nf)

Determine Fatigue Strength

Click to download full resolution via product page

Logical Flow for Fatigue Testing.

Creep Testing
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Objective: To evaluate the time-dependent deformation of the AZ66 (proxy AZ61) alloy under a

constant load at elevated temperatures.

Standard: Based on ASTM E139 - "Standard Test Methods for Conducting Creep, Creep-

Rupture, and Stress-Rupture Tests of Metallic Materials"[16][17][18][19].

Methodology:

Specimen Preparation:

Machine specimens similar to tensile test specimens, suitable for high-temperature grips.

Test Setup:

Use a creep testing machine equipped with a high-temperature furnace and an

extensometer capable of operating at the test temperature.

Mount the specimen in the grips within the furnace.

Attach the high-temperature extensometer.

Heat the specimen to the desired test temperature and allow it to stabilize.

Test Execution:

Apply a constant tensile load to the specimen.

Maintain the temperature and load constant throughout the test.

Continuously measure and record the strain (elongation) as a function of time.

The test can be run for a specific duration or until the specimen ruptures (creep-rupture

test).

Data Analysis:

Plot strain versus time to generate a creep curve, which typically shows primary,

secondary, and tertiary creep stages.
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Determine the minimum creep rate (or steady-state creep rate) from the slope of the

secondary creep stage.

For creep-rupture tests, record the time to rupture.

Repeat tests at various stress levels and temperatures to fully characterize the material's

creep behavior.

Test Setup Test Execution

Data Analysis

Mount specimen in creep frame/furnace Attach high-temp extensometer Heat to and stabilize at test temperature Apply constant load Maintain constant temperature and load Record strain vs. time until rupture or end of test Plot Creep Curve (Strain vs. Time)

Determine Minimum Creep Rate

Record Time to Rupture

Click to download full resolution via product page

Workflow for Creep and Creep-Rupture Testing.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. azom.com [azom.com]

2. researchgate.net [researchgate.net]

3. scirp.org [scirp.org]

4. researchgate.net [researchgate.net]

5. CREEP AND TENSILE PROPERTIES OF MAGNESIUM ALLOY AZ61 AT 50 C (Technical
Report) | OSTI.GOV [osti.gov]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 12 Tech Support

https://www.benchchem.com/product/b605735?utm_src=pdf-body-img
https://www.benchchem.com/product/b605735?utm_src=pdf-custom-synthesis
https://www.azom.com/article.aspx?ArticleID=6708
https://www.researchgate.net/figure/Mechanical-properties-of-AZ61-magnesium-alloy-at-elevated-temperatures_tbl2_276079464
https://www.scirp.org/pdf/mme_2015042415321130.pdf
https://www.researchgate.net/publication/305623189_Very_high_cycle_fatigue_of_wrought_magnesium_alloy_AZ61
https://www.osti.gov/biblio/4265796
https://www.osti.gov/biblio/4265796
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b605735?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


6. researchgate.net [researchgate.net]

7. wmtr.com [wmtr.com]

8. img.antpedia.com [img.antpedia.com]

9. matestlabs.com [matestlabs.com]

10. repositorio.uisek.edu.ec [repositorio.uisek.edu.ec]

11. testresources.net [testresources.net]

12. img.antpedia.com [img.antpedia.com]

13. ASTM E466 Metallic Materials Fatigue Testing - ADMET [admet.com]

14. trl.com [trl.com]

15. matestlabs.com [matestlabs.com]

16. wmtr.com [wmtr.com]

17. infinitalab.com [infinitalab.com]

18. trl.com [trl.com]

19. scribd.com [scribd.com]

To cite this document: BenchChem. [Application Notes and Protocols for Mechanical Testing
of AZ66 Alloy]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b605735#mechanical-testing-protocols-for-az66-alloy]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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